1,3-Dioleoyl-2-stearoylglycerol

Specification

• Description: 1,3-Dioleoyl-2-stearoyl glycerol is a triacylglycerol that contains oleic acid at the sn-1 and sn-3 positions and stearic acid at the sn-2 position. It has been found in butterfat.; TG(18:1(9Z)/18:0/18:1(9Z)), also known as 1, 3-do-2-SG or TG(18:1/18:0/18:1), belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. TG(18:1(9Z)/18:0/18:1(9Z)) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(18:1(9Z)/18:0/18:1(9Z)) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(18:1(9Z)/18:0/18:1(9Z)) is primarily located in the membrane (predicted from logP) and adiposome. TG(18:1(9Z)/18:0/18:1(9Z)) can be biosynthesized from DG(18:1(9Z)/18:0/0:0) and oleoyl-CoA; which is mediated by the enzyme diacylglycerol O-acyltransferase. In humans, TG(18:1(9Z)/18:0/18:1(9Z)) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(18:1(9Z)/18:0/18:1(9Z)) pathway.
• CAS No.: 2410-29-9
• Molecular Formula: C57H106O6
• Molecular Weight: 887.4 g/mol
• IUPAC Name: 1,3-bis[[(Z)-octadec-9-enoyl]oxy]propan-2-yl octadecanoate
• Standard InChI: InChI=1S/C57H106O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-26,28-29,54H,4-24,27,30-53H2,1-3H3/b28-25-,29-26-
• Standard InChI Key: KGSBKZXRGYMKBT-RZEXXKRKSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCC/C=C\CCCCCCCC
• SMILES: CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCC=CCCCCCCCC)COC(=O)CCCCCCCC=CCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCC=CCCCCCCCC)COC(=O)CCCCCCCC=CCCCCCCCC